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Compound of Interest

Compound Name: 9-(Bromomethyl)nonadecane

Cat. No.: B041432 Get Quote

An In-Depth Technical Guide to the Safety of 9-(Bromomethyl)nonadecane

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for 9-
(Bromomethyl)nonadecane (CAS No: 69620-20-8), a compound used in various organic

synthesis applications. The following sections detail its hazardous properties, safe handling

procedures, and emergency response protocols, drawing from available Safety Data Sheets

(SDS) and chemical databases.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 9-(Bromomethyl)nonadecane is

presented in Table 1. This information is crucial for understanding its behavior under various

laboratory conditions.
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Property Value Source

Molecular Formula C₂₀H₄₁Br [1][2][3]

Molecular Weight 361.4 g/mol [1][3]

Appearance
Colorless to pale yellow oil or

liquid
[2][4][5]

Boiling Point 195°C at 0.4 mmHg [3][5]

Density 0.971 ± 0.06 g/cm³ (Predicted)

Solubility
Slightly soluble in Chloroform

and Ethyl Acetate

Refractive Index 1.4620 to 1.4660

Storage Temperature

Refrigerator or room

temperature in a cool, dark

place (<15°C)

[4]

Hazard Identification and Classification
9-(Bromomethyl)nonadecane is classified as a hazardous substance according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS). The primary

hazards are associated with skin and eye irritation, and it may be harmful if swallowed or

inhaled.

GHS Classification
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Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
2A / 2

H319: Causes serious eye

irritation

Acute Toxicity, Oral 4 H302: Harmful if swallowed

Specific Target Organ Toxicity -

Single Exposure (Respiratory

Tract Irritation)

3
H335: May cause respiratory

irritation

Source:[1][2]

Hazard Pictograms and Signal Word
Pictogram:

Signal Word:Warning[1]

Experimental Protocols for Safety Assessment
While specific experimental toxicology studies for 9-(Bromomethyl)nonadecane are not

readily available in the public domain, the hazard classifications are based on standardized

testing protocols. The following are general descriptions of the types of experiments used to

determine skin and eye irritation potential.

Skin Irritation Testing (General Protocol)
Skin irritation potential is typically assessed using in vivo (e.g., rabbit skin test) or in vitro

(reconstructed human epidermis models) methods. A generalized workflow for assessing skin

irritation is outlined below.
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Skin Irritation Assessment Workflow

Test Substance:
9-(Bromomethyl)nonadecane

Application to
Test System

(e.g., in vitro tissue model)

0.5 mL or 0.5 g
Controlled

Exposure Period

e.g., 4 hours
Observation for

Erythema & Edema

Post-exposure
Scoring of
Irritation

Graded scale
Classification

(Irritant/Non-irritant)

Based on mean scores

Click to download full resolution via product page

Caption: General workflow for skin irritation testing.

Eye Irritation Testing (General Protocol)
Eye irritation studies are also conducted using in vivo (e.g., rabbit eye test) or, increasingly, in

vitro and ex vivo methods (e.g., Bovine Corneal Opacity and Permeability test - BCOP). A

logical flow for eye irritation assessment is depicted below.
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Eye Irritation Assessment Logic

Test Substance

Application to
Eye Model

Observation at
1, 24, 48, 72 hours

Score Lesions:
Cornea, Iris, Conjunctiva

Assess Reversibility
of Effects

Final Hazard
Classification
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Emergency First Aid Response

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to fresh air.
If not breathing, give artificial respiration.

Consult a physician.

Wash off with soap and plenty of water.
Consult a physician.

Rinse thoroughly with plenty of water for at least 15 minutes.
Consult a physician.

Do NOT induce vomiting.
Never give anything by mouth to an unconscious person.

Rinse mouth with water.
Consult a physician.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [9-(Bromomethyl)nonadecane safety data sheet (SDS)
information]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041432#9-bromomethyl-nonadecane-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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